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Compound of Interest

Compound Name: HP1142

Cat. No.: B3715593

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This document provides essential procedural guidance for the
proper disposal of HP1142.

HP1142 is a chemical compound that requires careful handling and disposal due to its potential
hazards. Adherence to the following procedures is imperative to minimize risks to personnel
and the environment.

Key Safety and Hazard Information

HP1142 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. All personnel handling this substance must be familiar with the information provided
in the Safety Data Sheet (SDS).
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Identifier Value
Product Name HP1142

CAS Number 381173-58-6
Molecular Formula C22H21N507
Molecular Weight 359.42

H302: Harmful if swallowed. H410: Very toxic to
Hazard Statements o ) )
aquatic life with long lasting effects.

Primary Disposal Route Approved waste disposal plant.

Experimental Protocol: Standard Disposal
Procedure for HP1142

This protocol outlines the step-by-step process for the safe disposal of HP1142 waste.
1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment, including safety goggles with side-shields,
protective gloves, and impervious clothing[1].

o If there is a risk of inhalation of dust or aerosols, a suitable respirator should be used[1].
2. Waste Segregation and Collection:

» Collect waste HP1142, including any contaminated materials, in a designated and clearly
labeled waste container.

e The container must be kept tightly sealed and stored in a cool, well-ventilated area, away
from direct sunlight and sources of ignition[1].

3. Accidental Release and Spillage:

¢ In the event of a spill, evacuate personnel to a safe area[1].
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» Use full personal protective equipment during cleanup[1].

e Prevent further leakage or spillage if it is safe to do so. Keep the product away from drains
and water courses[1].

» For liquid spills, absorb the solution with a finely-powdered liquid-binding material such as
diatomite or universal binders[1].

» Decontaminate surfaces and equipment by scrubbing with alcohol[1].

o Collect all contaminated material for disposal according to the procedures outlined in this
document[1].

4. Final Disposal:
o All HP1142 waste must be disposed of through an approved waste disposal plant[1].

o Disposal must be conducted in accordance with all prevailing country, federal, state, and
local regulations.

e Do not dispose of HP1142 down the drain or in general laboratory trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of HP1142.
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Caption: Workflow for the safe disposal of HP1142.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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